(Z)-6-hydroxy-2-((2-methyl-2H-chromen-3-yl)methylene)-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C24H23NO5/c1-15-17(12-16-4-2-3-5-21(16)29-15)13-22-23(27)18-6-7-20(26)19(24(18)30-22)14-25-8-10-28-11-9-25/h2-7,12-13,15,26H,8-11,14H2,1H3/b22-13-
• InChI Key: HCSDQQCLUORIMG-XKZIYDEJSA-N
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C3C(=O)C4=C(O3)C(=C(C=C4)O)CN5CCOCC5
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)C4=C(O3)C(=C(C=C4)O)CN5CCOCC5
• Molecular Formula: C24H23NO5
• Molecular Weight: 405.4 g/mol

Description

(Z)-6-hydroxy-2-((2-methyl-2H-chromen-3-yl)methylene)-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H23NO5 and its molecular weight is 405.45. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Applications

A significant area of research involving compounds similar to "(Z)-6-hydroxy-2-((2-methyl-2H-chromen-3-yl)methylene)-7-(morpholinomethyl)benzofuran-3(2H)-one" encompasses novel synthetic methods and the exploration of their applications. For instance, Rostami-Charati et al. (2015) highlighted the use of ZnO nanoparticles as a catalyst in the synthesis of 9H-furo[2,3-f]chromenes through three-component reactions, showcasing an efficient and green synthetic method that could be applicable to derivatives of the mentioned compound for generating chromene derivatives in good yield Rostami-Charati et al., 2015. This approach emphasizes the interest in developing environmentally friendly and efficient synthetic routes for complex organic molecules, potentially including those related to benzofuran and chromene derivatives.

Structural and Electronic Properties

Studies on the structural and electronic properties of chromene and benzofuran derivatives provide insights into their potential applications in materials science, including electroluminescent materials and organic light-emitting diodes (OLEDs). For example, Yu et al. (2003) investigated the structures, electronic states, and electroluminescent properties of a zinc(II) 2-(2-hydroxyphenyl)benzothiazolate complex, providing valuable information on the molecular and electronic structures and electron transport properties in LEDs Yu et al., 2003. Although the focus is on a benzothiazolate complex, the methodology and findings could be relevant for understanding the properties of benzofuran and chromene derivatives, potentially guiding the design of novel materials for electronic applications.